N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C14H15N3O4S2/c1-17-8-12(7-15-17)23(19,20)16-10-14(18,11-4-6-22-9-11)13-3-2-5-21-13/h2-9,16,18H,10H2,1H3
• InChI Key: OOLYXBAXNRGXRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O
• Molecular Formula: C14H15N3O4S2
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information or a known synthesis route for this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include a pyrazole ring attached to a sulfonamide group, with a furan and a thiophene ring attached to the nitrogen of the sulfonamide group.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The pyrazole ring, for example, could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. For example, the presence of the sulfonamide group could potentially make the compound polar and capable of forming hydrogen bonds.

Scientific Research Applications

Anti-inflammatory Agent

. Given the structural similarity, it is possible that N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)-1-methyl-1H-pyrazole-4-sulfonamide could also exhibit anti-inflammatory properties.

Serotonin Antagonists

. This suggests a potential application in neurological research and treatment.

Antimicrobial Activity

. The compound may also possess antimicrobial properties that could be valuable in medical research.

Antioxidant Capacity

, which could be beneficial in studies related to oxidative stress and aging.

Flavoring Agent

. The furan component of the compound may lend itself to similar applications.

Optoelectronic Properties

. This indicates potential use in optoelectronics and materials science.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied as a potential therapeutic agent.